molecular formula C8H13N3OS B285119 6-methyl-3-(2-methylpropylsulfanyl)-2H-1,2,4-triazin-5-one

6-methyl-3-(2-methylpropylsulfanyl)-2H-1,2,4-triazin-5-one

Cat. No. B285119
M. Wt: 199.28 g/mol
InChI Key: YVDQRMMHUKVRTP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

6-methyl-3-(2-methylpropylsulfanyl)-2H-1,2,4-triazin-5-one, also known as Metribuzin, is a herbicide that is widely used in agriculture to control weeds in crops such as soybeans, corn, and wheat. It belongs to the triazine family of herbicides and has been shown to be effective against a wide range of weed species.

Mechanism of Action

6-methyl-3-(2-methylpropylsulfanyl)-2H-1,2,4-triazin-5-one works by inhibiting the photosynthesis process in plants, specifically by blocking the electron transport chain in the chloroplasts. This leads to the production of reactive oxygen species, which damage the plant's cells and ultimately results in the death of the plant.
Biochemical and Physiological Effects:
6-methyl-3-(2-methylpropylsulfanyl)-2H-1,2,4-triazin-5-one has been shown to have a number of biochemical and physiological effects on plants. These include changes in the activity of enzymes involved in photosynthesis and respiration, alterations in the structure and function of chloroplasts, and changes in the levels of plant hormones.

Advantages and Limitations for Lab Experiments

6-methyl-3-(2-methylpropylsulfanyl)-2H-1,2,4-triazin-5-one is a valuable tool for researchers studying plant physiology and biochemistry. Its ability to selectively inhibit photosynthesis makes it a useful tool for studying the role of this process in plant growth and development. However, its herbicidal properties can also be a limitation, as it can be difficult to control the dose and exposure of plants to the compound.

Future Directions

There are a number of future directions for research on 6-methyl-3-(2-methylpropylsulfanyl)-2H-1,2,4-triazin-5-one. These include studies on its impact on soil microorganisms and soil health, investigations into its potential use as a tool for weed management in organic farming systems, and research on its potential as a lead compound for the development of new herbicides with improved selectivity and reduced environmental impact. Additionally, further studies are needed to understand the long-term effects of 6-methyl-3-(2-methylpropylsulfanyl)-2H-1,2,4-triazin-5-one on plant growth and development, as well as its impact on non-target organisms in the environment.

Synthesis Methods

6-methyl-3-(2-methylpropylsulfanyl)-2H-1,2,4-triazin-5-one can be synthesized through a multi-step process starting from 2,4-diamino-6-methyl-1,3,5-triazine. The synthesis involves the reaction of the starting material with various reagents and solvents to produce the final product. The process is complex and requires careful control of reaction conditions to ensure high yields and purity of the product.

Scientific Research Applications

6-methyl-3-(2-methylpropylsulfanyl)-2H-1,2,4-triazin-5-one has been extensively studied for its herbicidal properties and its impact on the environment. It has been shown to be effective against a wide range of weed species, making it a valuable tool for farmers in controlling weeds and increasing crop yields. Additionally, research has shown that 6-methyl-3-(2-methylpropylsulfanyl)-2H-1,2,4-triazin-5-one can have an impact on soil microorganisms, which can affect nutrient cycling and soil health.

properties

Molecular Formula

C8H13N3OS

Molecular Weight

199.28 g/mol

IUPAC Name

6-methyl-3-(2-methylpropylsulfanyl)-2H-1,2,4-triazin-5-one

InChI

InChI=1S/C8H13N3OS/c1-5(2)4-13-8-9-7(12)6(3)10-11-8/h5H,4H2,1-3H3,(H,9,11,12)

InChI Key

YVDQRMMHUKVRTP-UHFFFAOYSA-N

Isomeric SMILES

CC1=NNC(=NC1=O)SCC(C)C

SMILES

CC1=NNC(=NC1=O)SCC(C)C

Canonical SMILES

CC1=NNC(=NC1=O)SCC(C)C

Origin of Product

United States

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